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Compound of Interest

Compound Name: Diperodon Hydrochloride

Cat. No.: B1359868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diperodon hydrochloride (CAS 537-12-2) is a local anesthetic agent with a history of clinical

use. This technical guide provides a comprehensive overview of its physicochemical properties,

mechanism of action, pharmacological profile, and known biological activities. The information

is presented to support further research and development efforts involving this compound. All

quantitative data is summarized in structured tables, and detailed experimental methodologies

are provided for key assays. Furthermore, signaling pathways and experimental workflows are

visualized using Graphviz diagrams to facilitate a deeper understanding of the compound's

interactions and applications.

Physicochemical Properties
Diperodon hydrochloride is the hydrochloride salt of Diperodon, a phenylcarbamic acid ester.

[1] Its key physicochemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1359868?utm_src=pdf-interest
https://www.benchchem.com/product/b1359868?utm_src=pdf-body
https://www.benchchem.com/product/b1359868?utm_src=pdf-body
https://www.smolecule.com/products/s581436
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 537-12-2 [1]

Molecular Formula C22H28ClN3O4 [1]

Molecular Weight 433.93 g/mol [1]

Melting Point 193-201 °C

Solubility

Slightly soluble in water;

Soluble in alcohol; Slightly

soluble in acetone and ethyl

acetate; Insoluble in benzene

or ether.

pKa (acidic) 10.95, 11.67 [1]

pKa (basic) 6.64 [1]

Mechanism of Action
Local Anesthetic Activity: Sodium Channel Blockade
The primary mechanism of action for Diperodon hydrochloride as a local anesthetic is the

blockade of voltage-gated sodium channels in nerve cell membranes.[1] By inhibiting the influx

of sodium ions, Diperodon hydrochloride prevents the depolarization of the neuronal

membrane and the subsequent propagation of action potentials, leading to a reversible block of

nerve conduction and a loss of sensation.[1]

The molecular target has been identified as the sodium channel alpha subunits in the brain,

with a reported half-maximal inhibitory concentration (IC50) that indicates its potency.[1]

Parameter Value Target Reference(s)

IC50 5.89 (-log[M])
Sodium channel alpha

subunits (brain)
[1]
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Figure 1: Mechanism of local anesthesia by Diperodon hydrochloride.

Antiviral Activity: GPCR Antagonism
Diperodon hydrochloride has been identified as an inhibitor of Ebola virus (EBOV) and

Marburg virus (MARV). This antiviral activity is attributed to its function as a G protein-coupled

receptor (GPCR) antagonist. By blocking the GPCRs that these viruses utilize for entry into

host cells, Diperodon hydrochloride can prevent infection. The specific GPCR target and the

downstream signaling cascade are areas for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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